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Compound of Interest

Compound Name: DC4 universal

Cat. No.: B1166284 Get Quote

An In-Depth Technical Guide to Dow Corning 4 Electrical Insulating Compound

Dow Corning 4 Electrical Insulating Compound is a grease-like material composed of a silica

filler in combination with selected polydimethyl silicone fluids.[1][2] It is designed as a moisture-

proof seal and lubricant for a variety of applications, particularly in the electrical and automotive

industries.[1][2][3] This guide provides a detailed overview of its technical specifications, based

on available data sheets.

Data Presentation
The physical and electrical properties of Dow Corning 4 are summarized in the tables below.

These values are typical and are not intended for use in preparing specifications.[1][2]
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Property Value Units Test Method

Color White; translucent - CTM 0176

NLGI Grade 2 - CTM 0191

Penetration, unworked 220 mm/10 -

Penetration, worked

60
310 max. mm/10 -

Bleed, 30

hours/200°C
6.0 max. % CTM 0033A

Evaporation, 30

hours/200°C
2.0 max. % CTM 0033A

Service Temperature

Range
-55 to +200 °C -

-67 to +392 °F -

Melting Point None °C (°F) -

Relative Density at

25°C
1.0 g/ml CTM 0022

Flash Point > 300 °C -

Table 1: Physical and thermal properties of Dow Corning 4 Electrical Insulating Compound.

Data sourced from multiple technical data sheets.[1][2]

Electrical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://shop.blueandgreen.kr/pdf/essex_cb_P00075C.pdf
https://www.farnell.com/datasheets/319850.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Test Method

Dielectric Strength,

1.27mm gap
1.0 kV/ml CTM 0114

Permittivity at 100 Hz 3.1 - CTM 0112

Permittivity at 100 kHz 3.1 - CTM 0112

Dissipation Factor at

100 Hz
0.0025 - CTM 0112

Dissipation Factor at

100 kHz
0.0025 - CTM 0112

Volume Resistivity at

23°C
0.10 x 10¹⁵ Ohm·cm CTM 0249

Arc Resistance 120 seconds CTM 0171

Table 2: Electrical properties of Dow Corning 4 Electrical Insulating Compound, highlighting its

insulating capabilities.[1][2]

Experimental Protocols
The properties listed above are determined using Dow Corning's Corporate Test Methods

(CTMs). Copies of these CTMs are available upon request from the manufacturer.[1][2] The

specific CTMs cited in the technical data sheets are:

CTM 0176: Color determination.

CTM 0191: NLGI grade determination.

CTM 0033A: Bleed and evaporation testing.

CTM 0022: Relative density measurement.

CTM 0114: Dielectric strength testing.

CTM 0112: Permittivity and dissipation factor measurement.
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CTM 0249: Volume resistivity measurement.

CTM 0171: Arc resistance testing.

Detailed methodologies for these experimental protocols are not publicly available in the

provided search results and would require direct contact with the manufacturer.

Mandatory Visualization
The following diagram illustrates the logical relationships between the composition, properties,

and applications of Dow Corning 4 Electrical Insulating Compound.
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Dow Corning 4 exhibits good resistance to mineral oils, vegetable oils, and air.[2] It is also

generally resistant to dilute acids, alkalis, and most aqueous solutions.[2] However, it is

recommended to test the compound for specific applications as chemical composition,

pressure, and other factors can vary.[2]

The compound is insoluble in water, methanol, ethanol, and mineral oil.[1][2] It is soluble in

mineral spirits and methyl ethyl ketone.[1][2] It is important to note that this compound should

not be applied to O-rings or other components made of silicone rubber, as it can degrade the

silicone rubber.[1][2] It may also cause slight swelling in natural and butyl rubbers.[1][2]

Handling and Safety
For safe use, it is essential to read the product and safety data sheets before handling.[2] The

material is not considered a hazardous material as defined by the OSHA Hazard

Communication Standard.[4] Good industrial hygiene practices should be followed, including

washing after handling, especially before eating.[1] When using solvents for cleanup, ensure

adequate ventilation and follow the solvent supplier's safety precautions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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